Cas no 1220016-26-1 (3-{2-2,4-Di(tert-butyl)phenoxyethyl}piperidinehydrochloride)

• Product Name: 3-{2-2,4-Di(tert-butyl)phenoxyethyl}piperidinehydrochloride
• CAS No: 1220016-26-1
• MF: C₂₁H₃₆ClNO
• MW: 353.969645500183
• CID: 4687645
• Update Time: 2025-05-28

3-{2-2,4-Di(tert-butyl)phenoxyethyl}piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{2-[2,4-Di(tert-butyl)phenoxy]ethyl}piperidine hydrochloride
• 3-{2-[2,4-Di(tert-butyl)phenoxy]ethyl}piperidinehydrochloride
• 3-(2-(2,4-Di-tert-butylphenoxy)ethyl)piperidine hydrochloride
• 3-[2-(2,4-di-tert-butylphenoxy)ethyl]piperidine hydrochloride
• 3-{2-2,4-Di(tert-butyl)phenoxyethyl}piperidinehydrochloride

• Inchi： 1S/C21H35NO.ClH/c1-20(2,3)17-9-10-19(18(14-17)21(4,5)6)23-13-11-16-8-7-12-22-15-16;/h9-10,14,16,22H,7-8,11-13,15H2,1-6H3;1H
• InChI Key： ZYMYEOIUGHJXKA-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1C(C)(C)C)C(C)(C)C)CCC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 352
• Topological Polar Surface Area: 21.3

Additional information on 3-{2-2,4-Di(tert-butyl)phenoxyethyl}piperidinehydrochloride

Recent Advances in the Study of 3-{2-[2,4-Di(tert-butyl)phenoxy]ethyl}piperidine Hydrochloride (CAS: 1220016-26-1)

The compound 3-{2-[2,4-Di(tert-butyl)phenoxy]ethyl}piperidine hydrochloride (CAS: 1220016-26-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the compound's interaction with biological targets, particularly in the central nervous system (CNS). Preliminary findings suggest that 3-{2-[2,4-Di(tert-butyl)phenoxy]ethyl}piperidine hydrochloride may exhibit modulatory effects on neurotransmitter systems, which could have implications for the treatment of neurological and psychiatric disorders. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to characterize its binding affinity and selectivity for specific receptor subtypes.

In addition to its CNS activity, recent studies have explored the compound's potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated its ability to inhibit key inflammatory pathways, suggesting possible applications in the treatment of chronic inflammatory diseases. The compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles, have also been investigated to assess its suitability for further development as a therapeutic agent.

Another significant area of research has been the optimization of the synthetic route for 3-{2-[2,4-Di(tert-butyl)phenoxy]ethyl}piperidine hydrochloride. Recent advancements in synthetic chemistry have enabled more efficient and scalable production of the compound, which is critical for both research and potential commercial applications. These improvements have also facilitated the synthesis of analogs and derivatives, allowing for structure-activity relationship (SAR) studies to further refine the compound's biological activity.

Despite these promising developments, challenges remain in the clinical translation of 3-{2-[2,4-Di(tert-butyl)phenoxy]ethyl}piperidine hydrochloride. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through rigorous preclinical and clinical testing. Ongoing research aims to overcome these hurdles by employing novel drug delivery systems and formulation strategies to enhance the compound's therapeutic index.

In conclusion, 3-{2-[2,4-Di(tert-butyl)phenoxy]ethyl}piperidine hydrochloride represents a compelling candidate for further investigation in the field of chemical biology and drug development. Its diverse pharmacological profile and recent advancements in its synthesis and characterization underscore its potential as a valuable tool for both basic research and therapeutic applications. Future studies will likely focus on expanding our understanding of its mechanisms of action and exploring its efficacy in disease models, paving the way for potential clinical trials.